Cas no 799-04-2 (N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline)

N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline structure
799-04-2 structure
Product name:N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline
CAS No:799-04-2
MF:C15H16Cl3N5
MW:372.680039405823
CID:1802948
PubChem ID:6295612

N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-chloroethyl)-4-((Z)-((E)-(6-chloropyrimidin-4(3H)-ylidene)hydrazono)methyl)aniline
    • N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline
    • NSC-61593
    • NSC61593
    • 799-04-2
    • Inchi: InChI=1S/C15H16Cl3N5/c16-5-7-23(8-6-17)13-3-1-12(2-4-13)10-21-22-15-9-14(18)19-11-20-15/h1-4,9-11H,5-8H2,(H,19,20,22)/b21-10-
    • InChI Key: KHJAYJGGBGZHOZ-FBHDLOMBSA-N
    • SMILES: C1=CC(=CC=C1C=NNC2=CC(=NC=N2)Cl)N(CCCl)CCCl

Computed Properties

  • Exact Mass: 371.047
  • Monoisotopic Mass: 371.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 53.4A^2

Experimental Properties

  • Density: 1.35
  • Boiling Point: 533.7°C at 760 mmHg
  • Flash Point: 276.6°C
  • Refractive Index: 1.62

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd